N-(2-(5-Methyl-1H-indol-3-yl)ethyl)biphenyl-4-carboxamide
Cat. No. B8792020
M. Wt: 354.4 g/mol
InChI Key: MZRVNPMUUREMGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09284271B2
Procedure details
N-(2-(5-Methyl-1H-indol-3-yl)ethyl)biphenyl-4-carboxamide was obtained following Method C starting from 2-(5-methyl-1H-indol-3-yl)ethanamine hydrochloride (0.080 g, 0.372 mmol), biphenyl-4-carbonyl chloride (0.0864 g; 0.391 mmol), and triethylamine (0.131 mL; 0.930 mmol) in dichloromethane (5 mL). Flash chromatography on silica gel eluting with 1 to 10% ethyl acetate in dichloromethane furnished 0.096 g (73%) of N-(2-(5-Methyl-1H-indol-3-yl)ethyl)biphenyl-4-carboxamide as a white solid.
Quantity
0.08 g
Type
reactant
Reaction Step One
Yield
73%
Identifiers
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REACTION_CXSMILES
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Cl.[CH3:2][C:3]1[CH:4]=[C:5]2[C:9](=[CH:10][CH:11]=1)[NH:8][CH:7]=[C:6]2[CH2:12][CH2:13][NH2:14].[C:15]1([C:24]2[CH:29]=[CH:28][CH:27]=[CH:26][CH:25]=2)[CH:20]=[CH:19][C:18]([C:21](Cl)=[O:22])=[CH:17][CH:16]=1.C(N(CC)CC)C.C(OCC)(=O)C>ClCCl>[CH3:2][C:3]1[CH:4]=[C:5]2[C:9](=[CH:10][CH:11]=1)[NH:8][CH:7]=[C:6]2[CH2:12][CH2:13][NH:14][C:21]([C:18]1[CH:19]=[CH:20][C:15]([C:24]2[CH:25]=[CH:26][CH:27]=[CH:28][CH:29]=2)=[CH:16][CH:17]=1)=[O:22] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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0.08 g
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Type
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reactant
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Smiles
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Cl.CC=1C=C2C(=CNC2=CC1)CCN
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Step Two
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Name
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Quantity
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0.0864 g
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)C(=O)Cl)C1=CC=CC=C1
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Step Three
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Name
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Quantity
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0.131 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCl
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Step Five
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC=1C=C2C(=CNC2=CC1)CCNC(=O)C1=CC=C(C=C1)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.096 g | |
| YIELD: PERCENTYIELD | 73% | |
| YIELD: CALCULATEDPERCENTYIELD | 72.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
